{1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol

• IUPAC Name: [1-[(6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C16H27NO/c1-16(2)14-6-5-13(15(16)8-14)10-17-7-3-4-12(9-17)11-18/h5,12,14-15,18H,3-4,6-11H2,1-2H3
• InChI Key: PDCQVXFZCJZERL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CC=C(C1C2)CN3CCCC(C3)CO)C
• Molecular Formula: C16H27NO
• Molecular Weight: 249.39 g/mol

Description

{1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol, also known as DMBMPP, is a synthetic compound that has been studied for its potential use in scientific research.

Mechanism of Action

{1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol binds to the sigma-1 receptor and modulates its activity. This leads to changes in the levels of various neurotransmitters, including dopamine, serotonin, and glutamate. The exact mechanism of action of {1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol is still being studied, but it is believed to involve the regulation of intracellular calcium levels and the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
{1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to improved mood and decreased pain perception. It has also been shown to have neuroprotective effects and to improve memory and cognitive function.

Advantages and Limitations for Lab Experiments

{1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol has several advantages for use in lab experiments. It is a highly selective ligand for the sigma-1 receptor, which allows for specific targeting of this receptor in experiments. It is also stable and easy to synthesize, which makes it a convenient tool for researchers. However, {1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol has some limitations, including its potential toxicity and the need for further study to fully understand its mechanism of action.

Future Directions

There are several future directions for research on {1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol. One area of interest is the development of new treatments for neurological disorders, such as Alzheimer's disease and depression, based on the modulation of the sigma-1 receptor. Another area of interest is the study of the potential toxic effects of {1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol and the development of safer ligands for the sigma-1 receptor. Finally, further research is needed to fully understand the mechanism of action of {1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol and its effects on various physiological processes.

Scientific Research Applications

{1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes, including pain perception, memory, and mood regulation. {1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-3-piperidinyl}methanol has been used to study the role of the sigma-1 receptor in these processes and to develop potential treatments for neurological disorders.